1,2-dichloro-3-ethynylbenzene
Overview
Description
1,2-dichloro-3-ethynylbenzene is a chemical compound with the molecular weight of 171.03 . Its IUPAC name is also 1,2-dichloro-3-ethynylbenzene .
Molecular Structure Analysis
The InChI code for 1,2-dichloro-3-ethynylbenzene is1S/C8H4Cl2/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H . This code represents the molecular structure of the compound.
Scientific Research Applications
Catalytic Reactions and Synthesis
Studies have explored the use of ethynylbenzene derivatives in various catalytic reactions. For instance, the oxybromination of ethynylbenzene catalyzed by molybdenum(VI) with hydrogen peroxide as an oxidant showcases the synthetic utility of such processes, offering insights into potential pathways for modifying 1,2-dichloro-3-ethynylbenzene under similar conditions (Conte et al., 2005). Additionally, the kinetics of oxidative dimerization of ethynylbenzene, catalyzed by copper complexes, highlights the influence of solvent and ligand concentration on reaction rates, which could be relevant for reactions involving 1,2-dichloro-3-ethynylbenzene (Meinders et al., 1977).
Material Science and Organic Electronics
In the field of material science and organic electronics, the synthesis and photophysical properties of carbazole-based dendrimers containing ethynylbenzene cores have been investigated for their potential use in organic light-emitting diodes (OLEDs). These studies reveal high extinction coefficients and quantum yields, indicating the role of ethynylbenzene derivatives in developing blue-emitting materials (Adhikari et al., 2007).
Analytical and Structural Chemistry
Analytical techniques such as NMR spectroscopy have been applied to study the structures of compounds closely related to 1,2-dichloro-3-ethynylbenzene. For example, the analysis of single and multiple quantum NMR spectra of dichloro-ethenylbenzene derivatives provides structural information and insights into molecular interactions, which can be extrapolated to understand the behavior of 1,2-dichloro-3-ethynylbenzene in various solvents (Rendell & Burnell, 1997).
Hydrogen Bonding and Molecular Interactions
The study of hydrogen bonding and π⋯π interactions in complexes formed by phenol and ethynylbenzene provides a detailed look at the subtle forces at play in molecular assemblies. Such research can offer a foundation for designing novel molecular sensors or catalysts using 1,2-dichloro-3-ethynylbenzene as a building block (Vojta & Vazdar, 2014).
Mechanism of Action
Target of Action
The primary target of 1,2-dichloro-3-ethynylbenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This makes the benzene ring especially stable and it wants to be retained during reactions .
Mode of Action
The compound interacts with its target through a process known as electrophilic aromatic substitution . This is a two-step mechanism:
- Step 1 (Slow) : The electrons in the pi bond attack the electrophile, forming a sigma-bond to the benzene ring and generating a positively charged benzenonium intermediate .
- Step 2 (Fast) : A base attacks the hydrogen, causing the electrons in the C-H bond to form a C-C double bond and aromaticity is reformed .
Biochemical Pathways
It’s known that the compound undergoes electrophilic aromatic substitution, which is a common reaction in organic chemistry and biochemistry .
Result of Action
The result of the action of 1,2-dichloro-3-ethynylbenzene is the formation of a substituted benzene ring . This occurs after the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate, and a proton is removed from this intermediate .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dichloro-3-ethynylbenzene involves the addition of two chlorine atoms and an ethynyl group to a benzene ring.", "Starting Materials": [ "Benzene", "Acetylene", "Chlorine gas" ], "Reaction": [ "Chlorine gas is bubbled through benzene in the presence of a catalyst such as iron or aluminum chloride to form 1,2-dichlorobenzene.", "Acetylene is reacted with hydrogen chloride gas in the presence of a catalyst such as copper(I) chloride to form vinyl chloride.", "Vinyl chloride is reacted with sodium amide in liquid ammonia to form ethynyl sodium.", "1,2-dichlorobenzene is reacted with ethynyl sodium in the presence of a catalyst such as copper(I) iodide to form 1,2-dichloro-3-ethynylbenzene." ] } | |
CAS RN |
556112-19-7 |
Molecular Formula |
C8H4Cl2 |
Molecular Weight |
171 |
Purity |
95 |
Origin of Product |
United States |
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